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Compound of Interest

Compound Name: 5,5-Dimethyltridec-2-ene

CAS No.: 824391-97-1

Cat. No.: B14209900

Get Quote

Executive Summary
Immediate Action Required: 5,5-Dimethyltridec-2-ene (C₁₅H₃₀) is a branched alkene that must

be managed as Non-Halogenated Organic Waste.

Unlike simple alkanes, the double bond at the C2 position presents specific reactivity concerns

(oxidation susceptibility) that dictate strict segregation from oxidizing agents. Disposal via

municipal drainage is strictly prohibited due to high aquatic toxicity potential common in long-

chain branched olefins.

Core Directive: Segregate into the "Non-Halogenated Organic" stream. Final disposal method

is high-temperature incineration.

Chemical Profile & Hazard Identification
To handle a chemical safely, one must understand its molecular behavior. 5,5-Dimethyltridec-
2-ene is a mid-chain, branched hydrocarbon. Its safety profile is governed by its lipophilicity

and unsaturation.
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Parameter Data / Classification Operational Implication

Molecular Formula C₁₅H₃₀
High carbon content; high

calorific value for incineration.

Flash Point (Est.) > 100°C (Combustible)

While likely not "Flammable"

(FP < 60°C) by strict RCRA

definition, treat as Ignitable to

ensure safety margins during

bulk storage.

Reactivity Alkene (C=C double bond)

High Risk: Susceptible to

exothermic reaction with strong

oxidizers (e.g., Nitric Acid,

Peroxides).

Aquatic Toxicity
Likely H411 (Toxic to aquatic

life)

Zero Discharge Policy: Do not

pour down sink. Lipophilic

nature causes

bioaccumulation.

Solubility Immiscible in water

Will form a surface film if

spilled on wet surfaces,

increasing slip hazards and

vapor release.

Pre-Disposal Protocol: The "Self-Validating" System
A self-validating system ensures that errors are caught before the waste leaves the bench.

Follow this three-step verification before moving waste to the central accumulation area.

Step 1: Phase Verification (The "Miscibility Check")
Protocol: Confirm the waste stream is organic.

Mechanism: 5,5-Dimethyltridec-2-ene is hydrophobic. If added to an aqueous waste

container, it will phase separate, creating a layer that can interfere with waste testing or

create "hot spots" if reactive agents are present in the aqueous phase.
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Action: Dispose only in containers marked "Organic Solvents (Non-Halogenated)."

Step 2: Oxidizer Exclusion (The "Reactivity Check")
Protocol: Review the waste container log for recent additions of oxidizing acids or peroxides.

Causality: Alkenes react with oxidizing agents to form unstable epoxides or cleave the

double bond, releasing heat. In a closed waste drum, this exotherm can lead to pressure

buildup or auto-ignition.

Action: Never mix with waste streams containing Concentrated H₂SO₄, HNO₃, or Hydrogen

Peroxide.

Step 3: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Venting: Standard caps are acceptable unless the waste contains traces of volatile solvents

(e.g., ether/DCM) used during synthesis, in which case a vented cap is required to prevent

vapor pressure accumulation.

Disposal Workflow
The following decision tree illustrates the logical flow for disposing of 5,5-Dimethyltridec-2-
ene, ensuring compliance with RCRA regulations and preventing incompatible mixtures.
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Waste Generation:
5,5-Dimethyltridec-2-ene

Is the chemical pure
or in a solvent mixture?

Identify Co-Solvents

Mixture

Stream B: Non-Halogenated Organic
(Fuel Blending/Incineration)

Pure Substance

Contains Halogens?
(DCM, Chloroform)

Stream A: Halogenated Organic
(Incineration + Scrubber)

Yes (>2%) No

Labeling:
'Non-Halogenated Organic'

Add: 'Contains Alkenes'

Separate Container

Schedule EHS Pickup
(RCRA Code D001)

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating alkene waste streams. Note that while the

pure alkene is non-halogenated, the presence of co-solvents dictates the final waste stream.

Spill Management & Emergency Procedures
In the event of a spill, the primary risks are slip hazards and environmental contamination.

Isolate: Evacuate the immediate area. Remove ignition sources (Bunsen burners, hot

plates).

Contain: Do not let the spill enter floor drains. Use polypropylene absorbent pads or

vermiculite.

Why? Clay-based absorbents can sometimes catalyze reactions with reactive alkenes;

synthetic pads are inert.

Clean: Wipe surfaces with a soap/water solution to emulsify the remaining oily residue.

Disposal: Place used absorbents into a solid hazardous waste bag/pail. Label as "Debris

contaminated with Organic Solvents."

Regulatory Framework (RCRA)
For US-based laboratories, compliance with the Resource Conservation and Recovery Act

(RCRA) is mandatory.

Waste Code:

If mixed with flammable solvents (Acetone, Methanol): D001 (Ignitable).

If pure: It may not strictly meet D001 (Flash point > 60°C), but best practice is to manage it

as D001 to ensure incineration.

F-List: It is not an F-listed solvent (unless mixed with spent F-listed solvents like Xylene or

Toluene).

Destruction Method: The preferred method is Fuel Blending or Incineration. The high heat of

combustion of the C15 chain makes it an excellent candidate for energy recovery

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14209900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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